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Compound of Interest

Compound Name: SKF-83566 hydrobromide

CAS No.: 108179-91-5

Cat. No.: B1682079

Get Quote

For researchers and scientists in the field of drug development, the precise replication of

published findings is a cornerstone of scientific progress. This guide provides a comprehensive

comparison of SKF-83566 hydrobromide, a widely used D1-like dopamine receptor

antagonist, with its common alternatives. The information presented herein is supported by

experimental data to aid in the selection of the most appropriate compound for your research

needs.

Introduction to SKF-83566 Hydrobromide
SKF-83566 hydrobromide is a potent and selective antagonist of the D1-like dopamine

receptor family (D1 and D5 receptors).[1] It is a valuable tool for investigating the role of these

receptors in various physiological and pathological processes. However, a critical consideration

when using SKF-83566 is its off-target activity as a competitive inhibitor of the dopamine

transporter (DAT), which can confound the interpretation of experimental results.[2]
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To provide a clear comparison, this guide focuses on SKF-83566 and two other commonly

used D1-like receptor antagonists: SCH 23390 and Ecopipam (SCH 39166).

Quantitative Data Summary
The following tables summarize the binding affinities (Ki) and other relevant quantitative data

for SKF-83566 and its alternatives. Lower Ki values indicate higher binding affinity.

Table 1: Binding Affinity (Ki) at Dopamine Receptors (in nM)

Compound D1 Receptor D5 Receptor D2 Receptor
Selectivity
(D2/D1)

SKF-83566 ~0.56[1] - 2000[1] ~3571

SCH 23390 0.2[3][4] 0.3[3][4] >1000 >5000

Ecopipam 1.2 - 1.9[5][6] 2.0[5] >1000[5] >833

Table 2: Binding Affinity (Ki) at Other Receptors and Transporters (in nM)

Compound 5-HT2 Receptor
Dopamine Transporter
(DAT) - IC50

SKF-83566 11[1][7] 5700[2]

SCH 23390
High Affinity (Ki ~30 nM for 5-

HT2A)[8]
-

Ecopipam Low Affinity -

Table 3: In Vivo Effects
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Compound Key In Vivo Effects

SKF-83566

Prevents long-term potentiation (LTP) in the

medial prefrontal cortex.[5] Can antagonize

apomorphine-induced stereotyped behavior.[9]

SCH 23390

Suppresses locomotor activity and rearing in a

dose-dependent manner.[10] Exhibits persistent

antidopaminergic effects in vivo.[11]

Ecopipam

In clinical trials for Tourette syndrome, has

shown reduction in tic severity.[12][13] In some

human studies, it enhanced cocaine self-

administration and its subjective effects.[14]

Experimental Protocols
Detailed methodologies for key experiments are crucial for reproducibility. Below are protocols

for common assays used to characterize D1 receptor antagonists.

Dopamine D1 Receptor Binding Assay (Competitive)
This assay determines the affinity of a test compound for the D1 receptor by measuring its

ability to displace a radiolabeled ligand.

Materials:

Membrane preparations from cells expressing the human dopamine D1 receptor.

Radioligand: [³H]SCH 23390 (a high-affinity D1 antagonist).

Test compounds: SKF-83566, SCH 23390, Ecopipam.

Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

Glass fiber filters (e.g., GF/C) pre-soaked in 0.3% polyethyleneimine.
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Scintillation fluid.

Procedure:

Incubate membrane preparations with a fixed concentration of [³H]SCH 23390 and varying

concentrations of the test compound.

Allow the binding to reach equilibrium (e.g., 60 minutes at 30°C).

Terminate the reaction by rapid filtration through the glass fiber filters to separate bound from

free radioligand.

Wash the filters multiple times with ice-cold wash buffer.

Measure the radioactivity retained on the filters using a scintillation counter.

Calculate the concentration of the test compound that inhibits 50% of the specific binding of

the radioligand (IC50).

Convert the IC50 value to a Ki value using the Cheng-Prusoff equation.

Fast-Scan Cyclic Voltammetry (FSCV) for Dopamine
Release and Uptake
FSCV is an electrochemical technique used to measure real-time changes in dopamine

concentration in brain slices.

Materials:

Rodent brain slices containing the striatum (typically 300-400 µm thick).[15][16]

Artificial cerebrospinal fluid (aCSF), continuously bubbled with 95% O₂ / 5% CO₂.

Carbon-fiber microelectrode.

Stimulating electrode.

FSCV system (e.g., potentiostat, waveform generator, data acquisition software).
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Procedure:

Prepare acute brain slices and allow them to recover in oxygenated aCSF.

Transfer a slice to the recording chamber and perfuse with aCSF.

Position the carbon-fiber microelectrode and stimulating electrode in the striatum.

Apply a triangular voltage waveform to the microelectrode to detect dopamine.

Evoke dopamine release with a brief electrical stimulation.

Record the resulting changes in dopamine concentration.

To study the effect of a drug, establish a stable baseline of dopamine release and then

perfuse the slice with aCSF containing the desired concentration of the antagonist (e.g.,

SKF-83566).

Analyze the data to determine the effects of the drug on dopamine release (peak

concentration) and uptake (clearance rate).

Visualizations
The following diagrams illustrate key concepts and workflows related to the study of SKF-

83566.
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Caption: D1 Receptor Signaling Pathway and the Antagonistic Action of SKF-83566.
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Caption: Experimental Workflow for a Dopamine D1 Receptor Radioligand Binding Assay.
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Caption: Experimental Workflow for Fast-Scan Cyclic Voltammetry (FSCV) in Brain Slices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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